Cas no 2126142-94-5 (3aH-Cyclopenta[b]furan-3a-amine, hexahydro-6a-(2-methoxyethoxy)-, hydrochloride (1:1), (3aR,6aR)-)

• Product Name: 3aH-Cyclopenta[b]furan-3a-amine, hexahydro-6a-(2-methoxyethoxy)-, hydrochloride (1:1), (3aR,6aR)-
• CAS No: 2126142-94-5
• MF: C₁₀H₂₀ClNO₃
• MW: 237.723702430725
• CID: 6073003
• PubChem ID: 132314098
• Update Time: 2025-10-22

3aH-Cyclopenta[b]furan-3a-amine, hexahydro-6a-(2-methoxyethoxy)-, hydrochloride (1:1), (3aR,6aR)- Chemical and Physical Properties

Names and Identifiers

• 3aH-Cyclopenta[b]furan-3a-amine, hexahydro-6a-(2-methoxyethoxy)-, hydrochloride (1:1), (3aR,6aR)-
• AKOS034820840
• EN300-703017
• (3Ar,6aR)-6a-(2-methoxyethoxy)-3,4,5,6-tetrahydro-2H-cyclopenta[b]furan-3a-amine;hydrochloride
• Z2896077172
• 2126142-94-5

• Inchi： 1S/C10H19NO3.ClH/c1-12-7-8-14-10-4-2-3-9(10,11)5-6-13-10;/h2-8,11H2,1H3;1H/t9-,10-;/m1./s1
• InChI Key： DEZYLGOZJALEOT-DHTOPLTISA-N
• SMILES： O([C@@]12OCC[C@@]1(CCC2)N)CCOC.Cl

Computed Properties

• Exact Mass: 237.1131712g/mol
• Monoisotopic Mass: 237.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.7Ų

Additional information on 3aH-Cyclopenta[b]furan-3a-amine, hexahydro-6a-(2-methoxyethoxy)-, hydrochloride (1:1), (3aR,6aR)-

Introduction to 3aH-Cyclopenta[b]furan-3a-amine, hexahydro-6a-(2-methoxyethoxy)-, hydrochloride (1:1), (3aR,6aR)- and Its Significance in Modern Chemical Research

The compound with the CAS number 2126142-94-5, identified as 3aH-Cyclopenta[b]furan-3a-amine, hexahydro-6a-(2-methoxyethoxy)-, hydrochloride (1:1), (3aR,6aR)-, represents a fascinating molecule with a complex structural framework that has garnered attention in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amines, which are widely studied for their potential biological activities and applications in drug development. The structural motif of Cyclopenta[b]furan provides a unique scaffold that can be modulated to explore various pharmacophoric interactions, making it a valuable candidate for medicinal chemistry investigations.

The presence of the hexahydro ring system and the 2-methoxyethoxy substituent at the 6a-position introduces additional layers of complexity and functionality. These features not only influence the electronic properties of the molecule but also its solubility and metabolic stability, which are critical factors in drug design. The hydrochloride salt form (1:1) indicates that the compound is formulated to enhance its stability and bioavailability, which is a common practice in pharmaceutical development.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their diverse biological activities. Studies have shown that molecules incorporating the Cyclopenta[b]furan core exhibit potential in various pharmacological contexts, including anti-inflammatory, antiviral, and anticancer applications. The specific stereochemistry of this compound, denoted as (3aR,6aR), is particularly significant as stereochemical purity can greatly influence the efficacy and safety of a drug candidate.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high precision. Molecular docking studies using the structure of 3aH-Cyclopenta[b]furan-3a-amine, hexahydro-6a-(2-methoxyethoxy)-, hydrochloride (1:1) have revealed potential interactions with key biological targets. For instance, preliminary simulations suggest that this compound may bind to enzymes involved in signal transduction pathways relevant to diseases such as cancer and neurodegenerative disorders. These findings underscore the importance of this molecule as a lead compound for further exploration.

The hexahydro moiety contributes to the overall flexibility of the molecule, allowing it to adopt multiple conformations that could optimize its interaction with biological targets. Additionally, the 2-methoxyethoxy group serves as a polar handle that can enhance solubility while maintaining metabolic stability. This balance is crucial for developing orally bioavailable drugs that can traverse biological membranes effectively.

From a synthetic chemistry perspective, the preparation of this compound presents an intriguing challenge due to its complex stereochemistry and functional groups. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary strategies, have been employed to achieve high enantiomeric purity. The development of efficient synthetic routes not only facilitates access to this compound but also advances the broader field of stereoselective synthesis.

The hydrochloride salt form is particularly advantageous for pharmaceutical applications as it improves crystallinity and shelf-life stability. Furthermore, it enhances water solubility, which is essential for formulation into injectable or oral dosage forms. These characteristics make this compound an attractive candidate for preclinical studies aimed at evaluating its therapeutic potential.

Current research trends indicate that there is significant interest in exploring derivatives of this compound to optimize its pharmacological profile. By modifying substituents such as the 2-methoxyethoxy group or introducing additional functional moieties, researchers can fine-tune properties such as potency, selectivity, and pharmacokinetic behavior. Such modifications are often guided by structure-activity relationship (SAR) studies designed to identify key determinants of biological activity.

The stereochemical integrity of this compound is another area of active investigation. Studies have demonstrated that even small deviations in stereochemistry can lead to significant changes in biological activity. Therefore, methods for achieving high enantiomeric purity are critical for advancing drug candidates into clinical trials. Techniques such as chiral HPLC and X-ray crystallography play pivotal roles in confirming the stereochemical configuration and purity.

In conclusion,3aH-Cyclopenta[b]furan-3a-amine, hexahydro-6a-(2-methoxyethoxy)-, hydrochloride (1:1), (3aR,6aR)-, identified by CAS number 2126142-94-5, represents a structurally intricate and biologically promising molecule with significant potential in pharmaceutical research. Its unique scaffold combines features such as the Cyclopenta[b]furan core,hexahydro system,2-methoxyethoxy substituent,and stereochemical configuration that make it an attractive candidate for further investigation into drug discovery efforts aimed at addressing various therapeutic challenges.